Oxybenzone-d3

• Molecular Formula: C14H12O3
• Molecular Weight: 231.26 g/mol
• InChI: InChI=1S/C14H12O3/c1-17-11-7-8-12(13(15)9-11)14(16)10-5-3-2-4-6-10/h2-9,15H,1H3/i1D3
• InChIKey: DXGLGDHPHMLXJC-FIBGUPNXSA-N

Oxybenzone-d3: Deuterated Internal Standard for Accurate Quantification of Oxybenzone in LC-MS/MS and Method Validation

Oxybenzone-d3 (Benzophenone 3-d3, CAS unlabeled 131-57-7) is a deuterium-labeled analog of the UV filter oxybenzone, featuring three deuterium atoms at the methoxy position . It serves exclusively as a stable isotope-labeled (SIL) internal standard for the quantification of non-deuterated oxybenzone in complex matrices via liquid chromatography–tandem mass spectrometry (LC–MS/MS) and other isotope dilution techniques [1]. This compound is distinguished by rigorous characterization including 1H-NMR and mass spectrometry, with certified isotopic purity ≥99.8% and a defined isotopologue distribution (d3 = 99.83%) .

Product type

Deuterated ISTD for oxybenzone LC-MS/MS

Key selection

Certified isotopic purity ≥99.8%, d3 = 99.83%

Workflow advantage

3-Da mass shift with minimal deuterium isotope effect

• [1] MedChemExpress. Oxybenzone-d3 (Benzophenone 3-d3) Product Information. HY-W653958. View Source

Why Non-Deuterated or Alternative Internal Standards Cannot Substitute Oxybenzone-d3 for Reliable Oxybenzone Quantification

Quantitative LC–MS/MS analysis of oxybenzone in biological or environmental samples demands an internal standard that exactly mirrors the analyte's behavior to correct for matrix effects, recovery variations, and ionization efficiency fluctuations [1]. Non-deuterated structural analogs lack isotopic distinction and co-elute with the analyte, precluding independent mass spectrometric detection. Alternative deuterated forms of oxybenzone (e.g., -d5 or -d6) may exhibit greater mass separation but carry increased risk of deuterium isotope effects that alter chromatographic retention times, compromising the fundamental assumption of identical behavior between analyte and internal standard [2]. Oxybenzone-d3, with its precise 3-Da mass shift and validated isotopic purity, provides the necessary spectral separation while minimizing chromatographic perturbation—a balance that generic substitutes cannot reliably achieve.

Risk Non-deuterated analog

Co-elution with analyte prevents independent MS detection; cannot correct matrix effects.

Risk Heavier -d5 or -d6 form

Greater deuterium isotope effect may shift retention time, breaking the co-elution assumption for automated integration.

Risk Uncertified deuterated reagent

Lack of certified isotopic purity and isotopologue distribution introduces calibration bias; batch-to-batch variability is unknown.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source
• [2] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55:S107-S113. View Source

Oxybenzone-d3 Product-Specific Quantitative Differentiation Evidence for Scientific Procurement

Isotopic Purity and Isotopologue Distribution: Oxybenzone-d3 Exceeds Regulatory Requirements for Deuterated Reagents

Oxybenzone-d3 demonstrates isotopic purity of 99.8% with a d3 isotopologue abundance of 99.83%, as determined by normalized mass spectrometric analysis . This purity exceeds the minimum threshold of ≥98% mandated by the national standard GB/T 45548-2025 for deuterated reagents used in quantitative analyses [1]. The negligible d0 (unlabeled) content of 0.13% ensures minimal contribution to the analyte signal, thereby reducing the risk of isotopic cross-talk and calibration bias.

Isotopic Purity

Data to verify

d3 = 99.83%

Exceeds GB/T ≥98% threshold; minimizes unlabeled background

Per CoA; confirm with in-house MS verification

Evidence Dimension	Isotopic Purity (% deuterium incorporation)
Target Compound Data	Isotopic purity: 99.8%; d3 abundance: 99.83%
Comparator Or Baseline	Regulatory requirement for deuterated reagents: ≥98% isotopic purity (GB/T 45548-2025)
Quantified Difference	Exceeds requirement by ≥1.8 percentage points
Conditions	Normalized mass spectrometry analysis per Certificate of Analysis

Why This Matters

High isotopic purity minimizes background interference from unlabeled analyte, ensuring accurate and precise quantification in isotope dilution LC-MS/MS methods.

• [1] State Administration for Market Regulation (SAMR) and Standardization Administration of China (SAC). GB/T 45548-2025: Determination of Isotopic Abundance in Deuterated Reagents—Nuclear Magnetic Resonance Spectroscopy. 2025. View Source

Mass Difference and Spectral Resolution: Oxybenzone-d3 Delivers Optimal Mass Separation for LC-MS/MS Quantification

The mass difference between Oxybenzone-d3 (MW 231.26 ) and non-deuterated Oxybenzone (MW 228.24 [1]) is 3.02 Da. This 3-Da shift satisfies the minimum requirement for stable isotope-labeled internal standards in small molecule analysis (typically <1000 Da), where a difference of three or more mass units is necessary to avoid spectral overlap with the analyte's natural isotopic envelope . Compared to Oxybenzone-d5 (Δm = 5 Da), the -d3 variant provides sufficient separation while reducing the potential for deuterium-induced chromatographic perturbations associated with higher deuterium content [2].

Mass Separation

Class-level inference

Δm = 3.02 Da

Meets ≥3 Da rule; enables unambiguous spectral resolution

-d5 offers 5 Da but may introduce retention shift

Evidence Dimension	Mass difference between internal standard and analyte
Target Compound Data	Δm = 3.02 Da (Oxybenzone-d3 vs Oxybenzone)
Comparator Or Baseline	Minimum required Δm for small molecule SIL internal standards: ≥3 Da
Quantified Difference	Meets minimum requirement; alternative -d5 provides 5 Da separation
Conditions	LC-MS/MS analysis of small drug molecules (<1000 Da)

Why This Matters

A 3-Da mass difference enables unambiguous spectral separation while minimizing deuterium isotope effects that can degrade chromatographic fidelity.

• [1] PubChem. Oxybenzone (CID 4632). Molecular weight: 228.24. View Source
• [2] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55:S107-S113. View Source

Chromatographic Behavior: Oxybenzone-d3 Maintains Near-Identical Retention to the Analyte, Ensuring Robust Quantitation

Deuterium labeling can alter a molecule's lipophilicity and, consequently, its reversed-phase LC retention time [1]. Oxybenzone-d3, with only three deuterium atoms substituted at a single methoxy position, is expected to exhibit minimal retention time shift relative to the non-deuterated analyte. In contrast, more heavily deuterated analogs (e.g., -d5 or -d6) may show detectable differences in retention, which can compromise the accuracy of quantification when using automated peak integration algorithms that rely on exact co-elution [2]. The 1H-NMR spectrum of Oxybenzone-d3 is consistent with its structure, confirming that deuteration is confined to the designated site .

Retention Fidelity

Class-level inference

Expected minimal shift (3 deuteriums at methoxy)

Preserves co-elution assumption; supports automated integration

Confirm on your C18 column; heavier labeling may alter lipophilicity

Evidence Dimension	Retention time shift (deuterium isotope effect)
Target Compound Data	Minimal shift expected (3 deuterium atoms)
Comparator Or Baseline	Heavily deuterated analogs (≥5 deuterium atoms) may show measurable retention differences
Quantified Difference	Not directly quantified; inferred from deuterium count and established isotope effect principles
Conditions	Reversed-phase LC with C18 stationary phase

Why This Matters

Minimal retention time shift ensures that the internal standard accurately tracks the analyte through the entire analytical workflow, a critical requirement for robust quantification in complex matrices.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source
• [2] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55:S107-S113. View Source

Regulatory Compliance and Metrological Traceability: Oxybenzone-d3 is Supplied with Comprehensive Certification for GLP/GMP Environments

Oxybenzone-d3 is provided as a fully characterized reference standard compliant with regulatory guidelines, supporting analytical method development, method validation (AMV), and quality control (QC) applications [1]. The product is supplied with a detailed Certificate of Analysis (CoA) that includes identity confirmation by 1H-NMR and mass spectrometry, isotopic purity data, and purity assessment by TLC . This level of documentation enables traceability to pharmacopeial standards (USP or EP) and meets the requirements of ISO 17034 for reference material producers [1].

Certification Package

Supporting evidence

CoA: NMR, MS, TLC; USP/EP traceable

Supports method validation documentation

Review CoA for ISO 17034 alignment and current lot data

Evidence Dimension	Regulatory documentation and metrological traceability
Target Compound Data	Full CoA with NMR, MS, isotopic purity, TLC purity; compliant with USP/EP traceability
Comparator Or Baseline	Non-certified or research-grade deuterated compounds may lack comprehensive characterization
Quantified Difference	Not applicable; qualitative advantage in documentation package
Conditions	GLP/GMP analytical laboratories requiring validated reference standards

Why This Matters

Comprehensive certification reduces the burden of in-house characterization and supports regulatory submissions, making Oxybenzone-d3 a procurement-ready solution for regulated bioanalytical workflows.

• [1] Axios Research. Oxybenzone-d3 Product Information. Compliant with regulatory guidelines; traceable to USP/EP. View Source

Optimal Application Scenarios for Oxybenzone-d3 Based on Quantitative Evidence

Quantification of Oxybenzone in Human Plasma for Dermal Absorption Studies

Oxybenzone-d3 is the preferred internal standard for quantifying oxybenzone in human plasma following topical sunscreen application. Its 3-Da mass shift provides unambiguous spectral separation , while its minimal deuterium content reduces the risk of retention time shifts that could otherwise bias quantification [1]. The high isotopic purity (99.8%) ensures negligible interference from unlabeled oxybenzone, a critical factor when measuring low ng/mL concentrations .

Environmental Monitoring of Oxybenzone in Surface Water and Sediment

For environmental fate studies, Oxybenzone-d3 enables accurate quantification of oxybenzone in complex aqueous matrices where matrix effects are severe. The use of a deuterated internal standard corrects for ionization suppression/enhancement during LC-ESI-MS/MS analysis, which is essential for achieving the low detection limits (typically 0.05–0.1 ng/mL) required for environmental monitoring . The comprehensive CoA and regulatory compliance support data defensibility in regulatory submissions [2].

Method Validation and Quality Control in Sunscreen Product Development

In the development and QC of sunscreen formulations, Oxybenzone-d3 serves as a reference standard for verifying the accuracy of analytical methods used to determine oxybenzone content. Its traceability to USP/EP standards [2] and full characterization package facilitate compliance with ICH Q2(R1) guidelines for method validation. The consistent isotopic purity across batches ensures reproducible calibration curves and reliable long-term method performance .

Application

Selection Property

Validation Focus

Human plasma dermal absorption research

Certified isotopic purity and 3-Da mass shift

Matrix-effect correction and low-level quantification (ng/mL)

Environmental aqueous matrix analysis

Deuterated ISTD for ionization variability correction

Low detection limits and method defensibility review

Sunscreen formulation QC method validation

USP/EP traceable reference standard

ICH Q2(R1) method validation context

• [1] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55:S107-S113. View Source
• [2] Axios Research. Oxybenzone-d3 Product Information. Traceable to USP/EP. View Source